Cas no 474709-76-7 (4-Ethoxycarbonyl-3-chlorophenylboronic acid, pinacol ester)

4-Ethoxycarbonyl-3-chlorophenylboronic acid pinacol ester is a boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions. The pinacol ester group enhances stability, improving handling and storage compared to free boronic acids. The ethoxycarbonyl and chloro substituents provide versatility for further functionalization in pharmaceutical and materials chemistry applications. This compound exhibits good solubility in common organic solvents, facilitating its use in homogeneous reaction conditions. Its robust stability under inert conditions makes it suitable for multi-step synthetic procedures. The product is particularly valuable in constructing complex biaryl structures, serving as a key intermediate in agrochemical and medicinal chemistry research.
4-Ethoxycarbonyl-3-chlorophenylboronic acid, pinacol ester structure
474709-76-7 structure
Product Name:4-Ethoxycarbonyl-3-chlorophenylboronic acid, pinacol ester
CAS No:474709-76-7
MF:C15H20BClO4
MW:310.580904006958
MDL:MFCD06659929
CID:327986
Update Time:2025-10-22

4-Ethoxycarbonyl-3-chlorophenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
    • 3-Chloro-4-(ethoxycarbonyl)benzeneboronic acid, pinacol ester
    • 4-Ethoxycarbonyl-3-chlorophenylboronic acid, pinacol ester
    • Benzoicacid, 2-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester
    • OR5552
    • MDL： MFCD06659929
    • Inchi： 1S/C15H20BClO4/c1-6-19-13(18)11-8-7-10(9-12(11)17)16-20-14(2,3)15(4,5)21-16/h7-9H,6H2,1-5H3
    • InChI Key： GYLSDPPQNVGXBD-UHFFFAOYSA-N
    • SMILES： ClC1=C(C(=O)OCC)C=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

  • Exact Mass: 310.11400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4

Experimental Properties

  • PSA: 44.76000
  • LogP: 2.81590

4-Ethoxycarbonyl-3-chlorophenylboronic acid, pinacol ester Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

4-Ethoxycarbonyl-3-chlorophenylboronic acid, pinacol ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Ethoxycarbonyl-3-chlorophenylboronic acid, pinacol ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E894943-100mg
4-Ethoxycarbonyl-3-chlorophenylboronic acid, pinacol ester
 474709-76-7
100mg
 $64.00 2023-05-18
TRC
E894943-250mg
4-Ethoxycarbonyl-3-chlorophenylboronic acid, pinacol ester
 474709-76-7
250mg
 $110.00 2023-05-18
TRC
E894943-500mg
4-Ethoxycarbonyl-3-chlorophenylboronic acid, pinacol ester
 474709-76-7
500mg
 $161.00 2023-05-18
TRC
E894943-1g
4-Ethoxycarbonyl-3-chlorophenylboronic acid, pinacol ester
 474709-76-7
1g
 $224.00 2023-05-18
Alichem
A019095578-5g
Ethyl 2-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
 474709-76-7 95%
5g
 $400.00 2023-09-01
Apollo Scientific
OR5552-1g
3-Chloro-4-(ethoxycarbonyl)benzeneboronic acid, pinacol ester
 474709-76-7 96%
1g
 £87.00 2025-02-20
Apollo Scientific
OR5552-5g
3-Chloro-4-(ethoxycarbonyl)benzeneboronic acid, pinacol ester
 474709-76-7 96%
5g
 £381.00 2025-02-20
abcr
AB246513-1 g
3-Chloro-4-(ethoxycarbonyl)benzeneboronic acid, pinacol ester; 96%
 474709-76-7
1g
 €178.00 2023-04-27
abcr
AB246513-5 g
3-Chloro-4-(ethoxycarbonyl)benzeneboronic acid, pinacol ester; 96%
 474709-76-7
5g
 €586.00 2023-04-27
Chemenu
CM134484-1g
Ethyl 2-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
 474709-76-7 95%
1g
 $120 2024-07-16

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